Cas no 439691-80-2 (4-[(4-methylpiperazin-1-yl)methyl]benzaldehyde)

• Product Name: 4-[(4-methylpiperazin-1-yl)methyl]benzaldehyde
• CAS No: 439691-80-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD07772865
• CID: 328002
• PubChem ID: 7164651
• Update Time: 2025-05-22

4-[(4-methylpiperazin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-[(4-methyl-1-piperazinyl)methyl]-
• 4-[(4-methylpiperazin-1-yl)methyl]benzaldehyde
• 1-(4-Formylbenzyl)-4-methylpiperazine
• 4-(4-methylpiperazin-1-ylmethyl)-benzaldehyde
• 4-[(4-methylpiperazinyl)methyl]benzaldehyde
• 4-[(4-Methylpiperazino)methyl]benzaldehyde
• A826466
• SCHEMBL211265
• 439691-80-2
• AKOS023095946
• 4-(4-methyl piperazin-1-ylmethyl)benzaldehyde
• FT-0644681
• DJJFKXUSAXIMLS-UHFFFAOYSA-N
• MFCD07772865
• DTXSID30428218
• 4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde
• CS-0301029
• EN300-1196677
• MS-20625
• (3-BOC-AMINO-PIPERIDIN-1-YL)-FURAN-2-YL-ACETICACID
• STL557266
• BBL103456
• DB-051182

• MDL： MFCD07772865
• Inchi： 1S/C13H18N2O/c1-14-6-8-15(9-7-14)10-12-2-4-13(11-16)5-3-12/h2-5,11H,6-10H2,1H3
• InChI Key： DJJFKXUSAXIMLS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.099
• Melting Point: Not available
• Boiling Point: 338.9°C at 760 mmHg
• Flash Point: 141.3°C
• Refractive Index: 1.581
• PSA: 23.55000
• LogP: 1.12230
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-[(4-methylpiperazin-1-yl)methyl]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-[(4-methylpiperazin-1-yl)methyl]benzaldehyde

4-[(4-Methylpiperazin-1-yl)methyl]benzaldehyde: A Comprehensive Overview

4-[(4-Methylpiperazin-1-yl)methyl]benzaldehyde, also known by its CAS number 439691-80-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzaldehyde, with a piperazine ring substituted at the para position. The presence of the piperazine group introduces unique chemical properties, making it a valuable molecule for various applications in drug discovery and material science.

The structure of 4-[(4-methylpiperazin-1-yl)methyl]benzaldehyde consists of a benzene ring with an aldehyde group at one position and a piperazine moiety attached via a methylene bridge at the para position. The piperazine ring is further substituted with a methyl group, which adds to the compound's complexity and potential reactivity. This structure allows for diverse interactions, making it a promising candidate for exploring new chemical reactions and biological activities.

Recent studies have highlighted the potential of 4-(4-methylpiperazin-1-yl)methylbenzaldehyde in the development of novel therapeutic agents. For instance, researchers have investigated its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has shown promise in modulating enzyme activity. Additionally, this compound has been explored as a building block in the synthesis of more complex molecules, such as peptide mimetics and bioactive polymers.

In terms of synthesis, several methods have been reported for the preparation of 4-(4-methylpiperazin-1-yl)methylbenzaldehyde. One common approach involves the alkylation of benzaldehyde with an appropriately substituted piperazine derivative. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Furthermore, advancements in catalytic techniques have enabled greener and more efficient syntheses, aligning with current trends toward sustainable chemistry.

The physical and chemical properties of 4-(4-methylpiperazin-1-yl)methylbenzaldehyde are well-documented. Its melting point, boiling point, and solubility characteristics make it amenable to various analytical techniques, including chromatography and spectroscopy. These properties are crucial for its characterization and quality control during manufacturing processes.

Beyond its chemical significance, 4-(4-methylpiperazin-1-yl)methylbenzaldehyde has shown intriguing biological activities. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, where it exhibits selective inhibition of cyclooxygenase enzymes. Moreover, its antioxidant properties suggest applications in protecting cells from oxidative stress-related damage.

In conclusion, 4-(4-methylpiperazin-1-yl)methylbenzaldehyde, CAS No. 439691-80-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and biological studies, positions it as a key player in future research and development efforts.